Cas no 376395-06-1 (2H,7H-[1,4]Dioxepino[2,3-c]pyrrole, 3,4-dihydro-7-methyl-)

2H,7H-[1,4]Dioxepino[2,3-c]pyrrole, 3,4-dihydro-7-methyl- structure
376395-06-1 structure
Product Name:2H,7H-[1,4]Dioxepino[2,3-c]pyrrole, 3,4-dihydro-7-methyl-
CAS No:376395-06-1
MF:C8H11NO2
MW:153.178442239761
CID:1484754
Update Time:2024-08-23

2H,7H-[1,4]Dioxepino[2,3-c]pyrrole, 3,4-dihydro-7-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2H,7H-[1,4]Dioxepino[2,3-c]pyrrole, 3,4-dihydro-7-methyl-
    • Inchi: 1S/C8H11NO2/c1-9-5-7-8(6-9)11-4-2-3-10-7/h5-6H,2-4H2,1H3
    • InChI Key: LEYLAPFKYOTAHW-UHFFFAOYSA-N
    • SMILES: N1(C)C=C2OCCCOC2=C1

Computed Properties

  • Exact Mass: 153.07903

Experimental Properties

  • Density: 1.20±0.1 g/cm3(Predicted)
  • Boiling Point: 240.5±9.0 °C(Predicted)
  • PSA: 23.39
  • pka: -4.40±0.20(Predicted)
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